Cas no 10002-29-6 (2-(pyridin-2-ylsulfanyl)acetic acid)

• Product Name: 2-(pyridin-2-ylsulfanyl)acetic acid
• CAS No: 10002-29-6
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD00276114
• CID: 97635
• PubChem ID: 654661
• Update Time: 2025-06-14

2-(pyridin-2-ylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-ylthio)acetic acid
• (Pyridin-2-ylsulfanyl)acetic acid
• (PYRIDIN-2-YLSULFANYL)-ACETIC ACID
• (PYRIDIN-2-YLTHIO)ACETIC ACID
• Acetic acid, (2-pyridinylthio)-
• (2-Pyridylthio)acetic acid
• AKOS B003349
• TIMTEC-BB SBB010505
• 2-(2-pyridin-1-iumylthio)acetate
• (2-Pyridinylsulfanyl)acetic acid
• 2-(2-Pyridylsulfanyl)acetic acid
• 2-pyridin-2-ylsulfanylacetic acid
• 2-(pyridin-1-ium-2-ylthio)acetate
• Acetic acid, 2-(2-pyridinylthio)-
• 2-(pyridin-2-ylsulfanyl)acetic acid

• MDL： MFCD00276114
• Inchi： 1S/C7H7NO2S/c9-7(10)5-11-6-3-1-2-4-8-6/h1-4H,5H2,(H,9,10)
• InChI Key： IGJFLPNTKLFHMW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136-137 ºC
• Solubility: Slightly soluble (20 g/l) (25 º C),

2-(pyridin-2-ylsulfanyl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(pyridin-2-ylsulfanyl)acetic acid

Recent Advances in the Study of 2-(Pyridin-2-ylsulfanyl)acetic Acid (CAS: 10002-29-6) in Chemical Biology and Pharmaceutical Research

2-(Pyridin-2-ylsulfanyl)acetic acid (CAS: 10002-29-6) is a sulfur-containing heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound, characterized by a pyridine ring linked to an acetic acid moiety via a sulfur atom, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug design, enzyme inhibition, and as a building block for novel chemical entities.

One of the most significant advancements in the study of 2-(pyridin-2-ylsulfanyl)acetic acid is its application in the development of enzyme inhibitors. Researchers have demonstrated its efficacy in targeting enzymes such as histone deacetylases (HDACs) and kinases, which are critical in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in designing HDAC inhibitors with improved selectivity and reduced off-target effects. The compound's unique sulfur linkage was found to enhance binding affinity to the enzyme's active site, offering a promising avenue for anticancer drug development.

In addition to its role in enzyme inhibition, 2-(pyridin-2-ylsulfanyl)acetic acid has been investigated for its potential as a chelating agent in metal-based therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters reported its ability to form stable complexes with transition metals such as copper and zinc, which are essential for modulating oxidative stress in neurodegenerative diseases. These findings suggest that the compound could be repurposed for treating conditions like Alzheimer's and Parkinson's disease.

The synthetic versatility of 2-(pyridin-2-ylsulfanyl)acetic acid has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel one-pot synthesis method that significantly improves yield and reduces reaction time, making it more accessible for large-scale pharmaceutical production. This methodological advancement is expected to accelerate the development of derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-(pyridin-2-ylsulfanyl)acetic acid-based compounds. Future research directions may include structural modifications to improve bioavailability and reduce toxicity, as well as in vivo studies to validate preclinical findings. Overall, the compound's multifaceted applications underscore its potential as a valuable tool in drug discovery and chemical biology.